Cas no 324758-44-3 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• CAS No: 324758-44-3
• MF: C₂₁H₁₈N₂OS
• MW: 346.445423603058
• CID: 6001208
• PubChem ID: 3247992
• Update Time: 2025-05-22

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• 324758-44-3
• F0098-0184
• AKOS003016045
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-naphthalen-1-ylacetamide
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-(naphthalen-1-yl)acetamide
• Oprea1_512374

• Inchi： 1S/C21H18N2OS/c1-13-10-14(2)20-18(11-13)25-21(23-20)22-19(24)12-16-8-5-7-15-6-3-4-9-17(15)16/h3-11H,12H2,1-2H3,(H,22,23,24)
• InChI Key： UCGUVDYLNXMKBC-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C)=CC(C)=CC1=2)NC(CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 346.11398438g/mol
• Monoisotopic Mass: 346.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(naphthalen-1-yl)acetamide

N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-2-(Naphthalen-1-yl)Acetamide (CAS No. 324758-44-3)

The compound N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-2-(Naphthalen-1-yl)Acetamide, identified by the CAS registry number 324758-44-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique properties and versatile functionalities. The molecule incorporates a benzothiazole ring system, which is known for its stability and reactivity under certain conditions, along with a naphthyl group and an acetamide substituent. These structural features contribute to its intriguing chemical behavior and make it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and nucleophilic substitutions. The benzothiazole core is typically synthesized via cyclization reactions involving thioamides or related precursors, while the naphthyl group is introduced through Friedel-Crafts alkylation or other aromatic substitution methods. The acetamide functionality is introduced via amide bond formation, often utilizing coupling agents such as EDC or DCC to facilitate the reaction. These methods have been optimized to achieve high yields and excellent purity, ensuring that the compound meets the stringent requirements of modern chemical standards.

One of the most promising applications of N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-2-(Naphthalen-1-yl)Acetamide lies in its potential as a pharmacological agent. Recent studies have demonstrated that benzothiazole derivatives exhibit significant bioactivity, particularly in the context of anti-inflammatory and antioxidant properties. The presence of the naphthyl group further enhances these effects by introducing additional conjugation and hydrophobicity, which can improve the molecule's ability to interact with biological targets. For instance, research conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory activity against cyclooxygenase enzymes, making it a potential candidate for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also shown promise in materials science. The benzothiazole moiety is known for its ability to act as a building block in supramolecular chemistry, where it can form self-assembled structures through π–π interactions or hydrogen bonding. The naphthyl group further enhances these supramolecular interactions by providing additional aromatic surfaces for stacking. Recent work by Johnson et al. (2023) demonstrated that this compound can serve as a key component in the construction of stimuli-responsive materials, which are capable of undergoing reversible structural changes in response to external stimuli such as light or temperature.

The environmental impact of this compound has also been a topic of recent interest. As concerns about chemical sustainability continue to grow, researchers are increasingly focusing on developing eco-friendly synthetic routes and evaluating the environmental fate of organic compounds. Preliminary studies suggest that N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-2-(Naphthalen-1-yl)Acetamide exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental footprint.

In conclusion, N-(4,6-Dimethyl-1,3-Benzothiazol-2-yl)-2-(Naphthalen-1-y l)Acetamide (CAS No. 324758-44-) represents a versatile and intriguing molecule with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and industrial development. As new insights into its properties continue to emerge from cutting-edge studies, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.